Cas no 1448035-43-5 (2-ethoxy-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-5-methylbenzene-1-sulfonamide)

• Product Name: 2-ethoxy-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-5-methylbenzene-1-sulfonamide
• CAS No: 1448035-43-5
• MF: C₁₈H₂₃NO₄S₂
• MW: 381.509522676468
• CID: 5844343
• PubChem ID: 71803869
• Update Time: 2025-06-28

2-ethoxy-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-5-methylbenzene-1-sulfonamide
• AKOS024555908
• 2-ethoxy-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-5-methylbenzene-1-sulfonamide
• 2-ethoxy-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-5-methylbenzenesulfonamide
• 1448035-43-5
• F6414-2309
• 2-ethoxy-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-5-methylbenzenesulfonamide

• Inchi： 1S/C18H23NO4S2/c1-4-23-17-10-5-13(2)11-18(17)25(21,22)19-12-16(20)14-6-8-15(24-3)9-7-14/h5-11,16,19-20H,4,12H2,1-3H3
• InChI Key： NXVLUYPQLLOSAX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OCC)(NCC(C1C=CC(=CC=1)SC)O)(=O)=O

Computed Properties

• Exact Mass: 381.10685056g/mol
• Monoisotopic Mass: 381.10685056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-ethoxy-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-5-methylbenzene-1-sulfonamide

2-ethoxy-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-5-methylbenzene-1-sulfonamide (CAS No. 1448035-43-5): A Comprehensive Overview

2-ethoxy-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-5-methylbenzene-1-sulfonamide (CAS No. 1448035-43-5) is a specialized sulfonamide derivative that has garnered significant interest in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its ethoxy, hydroxy, and methylsulfanyl functional groups, offers a versatile platform for drug development and material science innovations.

The molecular structure of 2-ethoxy-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-5-methylbenzene-1-sulfonamide includes a benzene sulfonamide core, which is known for its bioactivity and stability. The presence of the methylsulfanyl group enhances its potential for interactions with biological targets, making it a candidate for therapeutic applications. Researchers are particularly interested in its role as a small molecule inhibitor or modulator in various biochemical pathways.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in drug discovery and medicinal chemistry. 2-ethoxy-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-5-methylbenzene-1-sulfonamide is no exception, with studies exploring its potential in treating inflammatory diseases, metabolic disorders, and even certain types of infections. Its hydrophilic-lipophilic balance makes it suitable for formulation in both oral and topical medications.

From a synthetic chemistry perspective, the compound's ethoxy and hydroxy groups provide sites for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is particularly valuable in structure-activity relationship (SAR) studies, where slight modifications can lead to significant changes in efficacy and selectivity. The methylsulfanyl moiety also contributes to its stability under physiological conditions, a critical factor for drug candidates.

The market for specialty chemicals like 2-ethoxy-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-5-methylbenzene-1-sulfonamide is expanding, fueled by advancements in high-throughput screening and computational chemistry. Pharmaceutical companies and research institutions are increasingly investing in such compounds to accelerate lead optimization and preclinical development. Additionally, the rise of personalized medicine has created new opportunities for targeted therapies, where this sulfonamide derivative could play a pivotal role.

Environmental and regulatory considerations are also shaping the future of 2-ethoxy-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-5-methylbenzene-1-sulfonamide. As the industry moves toward green chemistry principles, researchers are exploring sustainable synthesis routes and eco-friendly applications. The compound's biodegradability and low toxicity profile align with these trends, making it a promising candidate for environmentally benign chemical processes.

In conclusion, 2-ethoxy-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-5-methylbenzene-1-sulfonamide (CAS No. 1448035-43-5) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted properties and broad applicability underscore its importance in modern science. Whether in drug development, material science, or sustainable chemistry, this compound continues to inspire innovation and discovery.